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Compound of Interest

Compound Name: MBP Ac1-9

Cat. No.: B15598555

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers working with Myelin Basic Protein (MBP) Ac1-9 immunization in mouse

models of Experimental Autoimmune Encephalomyelitis (EAE).

Frequently Asked Questions (FAQs)
Q1: We immunized C57BL/6 mice with MBP Ac1-9 but did not observe any clinical signs of

EAE. Is this expected?

A1: Yes, this is the expected outcome. C57BL/6 mice, which have the H-2b MHC haplotype,

are considered a non-responsive strain to EAE induction with the MBP Ac1-9 peptide under

standard immunization protocols.[1][2][3] Successful EAE induction with MBP Ac1-9 is critically

dependent on the presence of the H-2u MHC class II haplotype, which is capable of presenting

this specific peptide to T cells.[4]

Q2: Which mouse strains are known to be susceptible to EAE induction with MBP Ac1-9?

A2: Mouse strains that express the H-2u MHC haplotype are susceptible to EAE induced by

MBP Ac1-9. The most commonly used susceptible strains are PL/J and B10.PL.[4][5]
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Q3: Are there any other mouse strains that are non-responsive to MBP Ac1-9 immunization?

A3: Yes. Generally, mouse strains that do not possess the H-2u haplotype are resistant to EAE

induction with MBP Ac1-9. This includes several commonly used laboratory strains such as

BALB/c (H-2d), SJL (H-2s), and C3H/HeJ (H-2k).[1] While some experimental manipulations

can overcome this resistance, these strains are not suitable for standard MBP Ac1-9 EAE

studies.

Q4: We are using a susceptible strain (B10.PL) but are still seeing low EAE incidence. What

could be the issue?

A4: Several factors could contribute to low EAE incidence in a susceptible strain. Please refer

to our troubleshooting guide below for a detailed checklist of potential issues and solutions.

These can range from problems with the immunization emulsion and pertussis toxin to the age

and health of the mice.

Q5: What is the typical disease course for EAE induced by MBP Ac1-9 in susceptible mice?

A5: In susceptible H-2u strains like B10.PL, immunization with MBP Ac1-9 typically induces a

monophasic disease course.[5] This is characterized by an acute episode of paralysis followed

by a period of recovery, which may be partial or complete.[6]
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Issue Possible Cause(s) Recommended Solution(s)

No EAE development in any

mice

Incorrect mouse strain: Use of

a non-H-2u strain (e.g.,

C57BL/6, BALB/c).

Confirm the MHC haplotype of

your mouse strain. For MBP

Ac1-9, use a susceptible strain

like PL/J or B10.PL.

Improperly prepared emulsion:

The emulsion of MBP Ac1-9

and Complete Freund's

Adjuvant (CFA) may have

"broken," leading to ineffective

immunization.

Ensure a stable water-in-oil

emulsion is formed. Test the

emulsion by dropping a small

amount into water; a stable

emulsion will not disperse.

Prepare the emulsion fresh for

each experiment.

Inactive Pertussis Toxin (PTX):

PTX is crucial for inducing

severe EAE with MBP in some

protocols and its activity can

degrade over time.

Use a fresh, properly stored

vial of PTX. Ensure the correct

dosage and administration

schedule are followed (typically

two intraperitoneal injections).

Low EAE incidence or mild

disease in a susceptible strain

Suboptimal peptide

concentration: The amount of

MBP Ac1-9 used for

immunization may be too low.

Verify the concentration of the

MBP Ac1-9 peptide. A typical

dose is 100-200 µg per mouse.

Insufficient CFA stimulation:

The concentration of

Mycobacterium tuberculosis in

the CFA may be too low.

Use CFA containing an

adequate concentration of M.

tuberculosis (e.g., 1-4 mg/mL)

to ensure a robust

inflammatory response.

Age of mice: The age of the

mice can influence their

susceptibility to EAE.

Use mice within the

recommended age range,

typically 8-12 weeks old.

Health status of the colony:

Subclinical infections in the

mouse colony can alter

immune responses.

Ensure mice are housed in a

specific-pathogen-free (SPF)

facility.
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High variability in disease

onset and severity

Inconsistent immunization:

Variation in the volume or site

of the subcutaneous injection.

Ensure all mice receive a

consistent volume of the

emulsion, typically split

between two sites at the base

of the tail or flanks.

Genetic drift: Over time, inbred

mouse strains can exhibit

genetic drift, potentially

affecting their immune

response.

Obtain mice from a reputable

vendor and periodically refresh

your breeding colony.

Quantitative Data Summary
The susceptibility to EAE induced by MBP Ac1-9 is primarily determined by the Major

Histocompatibility Complex (MHC) class II haplotype. The following table summarizes the

expected response in commonly used mouse strains.

Mouse Strain MHC Haplotype
Responsiveness to
MBP Ac1-9

Typical EAE
Course

PL/J H-2u Susceptible Monophasic[5]

B10.PL H-2u Susceptible Monophasic[4][5]

C57BL/6 H-2b
Non-

responsive/Resistant

No disease under

standard protocols[1]

[2][3]

BALB/c H-2d
Non-

responsive/Resistant

No disease under

standard protocols[1]

SJL/J H-2s
Non-

responsive/Resistant

No disease under

standard protocols[1]

C3H/HeJ H-2k
Non-

responsive/Resistant

No disease under

standard protocols[1]

Experimental Protocols
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Active EAE Induction with MBP Ac1-9 in H-2u Mice
This protocol describes the active immunization of susceptible mice to induce EAE.

Materials:

MBP Ac1-9 peptide (Ac-ASQKRPSQR)

Complete Freund's Adjuvant (CFA) containing 4 mg/mL Mycobacterium tuberculosis H37Ra

Pertussis Toxin (PTX)

Sterile Phosphate-Buffered Saline (PBS)

Susceptible mice (e.g., B10.PL, female, 8-12 weeks old)

Syringes and needles

Procedure:

Peptide and Adjuvant Preparation:

Dissolve the MBP Ac1-9 peptide in sterile PBS to a final concentration of 2 mg/mL.

Prepare a 1:1 emulsion of the MBP Ac1-9 solution and CFA. To do this, draw equal

volumes of the peptide solution and CFA into two separate syringes connected by a Luer-

Lok. Force the contents back and forth between the syringes until a thick, white emulsion

is formed.

Confirm the stability of the emulsion by placing a drop into a beaker of water. A stable

emulsion will not disperse.

Immunization (Day 0):

Anesthetize the mice according to your institution's approved protocols.

Inject each mouse subcutaneously with a total of 100 µL of the emulsion (containing 100

µg of MBP Ac1-9). It is recommended to split the injection into two 50 µL sites on the

flanks.
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On the same day, administer 200 ng of PTX intraperitoneally in 100 µL of sterile PBS.

Second Pertussis Toxin Injection (Day 2):

Administer a second intraperitoneal injection of 200 ng of PTX in 100 µL of sterile PBS.

Clinical Scoring:

Beginning around day 7 post-immunization, monitor the mice daily for clinical signs of

EAE.

Weigh the mice and score their clinical signs according to the following scale:

0: No clinical signs.

1: Limp tail.

2: Hind limb weakness (wobbly gait).

3: Partial hind limb paralysis.

4: Complete hind limb paralysis.

5: Moribund state or death.
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Experimental Workflow for EAE Induction
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Caption: Workflow for active EAE induction using MBP Ac1-9.

Signaling Pathway for T-Cell Activation by MBP Ac1-9
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Caption: MBP Ac1-9 presentation by I-Au and subsequent T-cell activation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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